Cas no 1143461-50-0 (2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene)

• Product Name: 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene
• CAS No: 1143461-50-0
• MF: C₁₁H₁₁BrClF
• MW: 277.560445070267
• MDL: MFCD11915889
• CID: 4681358
• Update Time: 2025-06-08

2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene

• MDL： MFCD11915889
• Inchi： 1S/C11H11BrClF/c1-8(12)3-2-4-9-5-10(13)7-11(14)6-9/h5-7H,1-4H2
• InChI Key： SFLVDPOVLPMSHO-UHFFFAOYSA-N
• SMILES： BrC(=C)CCCC1C=C(C=C(C=1)Cl)F

Computed Properties

• Exact Mass: 275.972
• Monoisotopic Mass: 275.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene

Recent Advances in the Study of 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene (CAS: 1143461-50-0)

The compound 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene (CAS: 1143461-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene, which make it a promising candidate for the development of novel small-molecule inhibitors. The presence of both bromine and fluorine substituents in its structure enhances its reactivity and binding affinity to specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene. A recent paper in Organic Letters detailed a novel catalytic method that reduces the number of synthetic steps while maintaining high enantioselectivity. This breakthrough is particularly relevant for scaling up production for preclinical and clinical studies.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways. For instance, a 2024 study in Cell Chemical Biology reported that 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene selectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings suggest its potential as a targeted therapy, with fewer off-target effects compared to existing treatments.

Despite these promising results, challenges remain in the development of 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these hurdles.

In conclusion, 2-Bromo-5-(3-chloro-5-fluorophenyl)-1-pentene (CAS: 1143461-50-0) represents a compelling area of research in chemical biology and drug development. Its unique structural properties and biological activities position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. Continued interdisciplinary collaboration will be essential to fully realize its potential.